N-(4-chlorophenyl)-4-(4-fluorophenyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(4-chlorophenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C17H17ClFN3S/c18-13-1-5-15(6-2-13)20-17(23)22-11-9-21(10-12-22)16-7-3-14(19)4-8-16/h1-8H,9-12H2,(H,20,23)
• InChI Key: NNCSBSGTOLMTJN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=S)NC3=CC=C(C=C3)Cl
• Molecular Formula: C17H17ClFN3S
• Molecular Weight: 349.9 g/mol

Description

N-(4-chlorophenyl)-4-(4-fluorophenyl)-1-piperazinecarbothioamide, commonly known as TFMPP, is a psychoactive drug that belongs to the class of piperazine derivatives. TFMPP has been identified as a recreational drug and is often used in combination with other substances. However, TFMPP has also been studied for its potential therapeutic properties and has shown promising results in scientific research.

Mechanism of Action

The exact mechanism of action of TFMPP is not fully understood. However, it is believed to act on the serotonergic system by binding to 5-HT receptors, particularly 5-HT1A and 5-HT2C receptors. TFMPP has also been shown to inhibit the reuptake of serotonin, leading to increased levels of serotonin in the brain.
Biochemical and Physiological Effects:
TFMPP has been shown to produce a range of biochemical and physiological effects. It has been shown to increase dopamine and norepinephrine levels in the brain, leading to increased alertness and arousal. TFMPP has also been shown to increase heart rate and blood pressure, as well as cause pupil dilation.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in pure form. TFMPP has also been extensively studied, making it a well-understood compound. However, TFMPP also has several limitations. It is a psychoactive drug and must be handled with care. The effects of TFMPP can be variable depending on the dose and the individual, making it difficult to control in experiments.

Future Directions

There are several future directions for research on TFMPP. One area of interest is the potential use of TFMPP in the treatment of anxiety and depression. Further studies are needed to determine the efficacy and safety of TFMPP in humans. Another area of interest is the potential use of TFMPP in the treatment of Parkinson's disease and schizophrenia. Further studies are needed to determine the mechanism of action of TFMPP and its potential therapeutic benefits. Finally, there is a need for further research into the long-term effects of TFMPP use, particularly in humans.

Synthesis Methods

TFMPP can be synthesized through the reaction of 1-(4-chlorophenyl)piperazine with 4-fluorobenzaldehyde followed by the addition of thiourea. The resulting product is then purified through recrystallization.

Scientific Research Applications

TFMPP has been extensively studied for its potential therapeutic properties. It has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression in humans. TFMPP has also been studied for its potential use in the treatment of Parkinson's disease and schizophrenia.